Cas no 1795415-69-8 (N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide)

N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide is a synthetic organic compound featuring a pyrimidine core functionalized with a pyrrolidine moiety and a naphthalene carboxamide group. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for targeting protein-protein interactions or enzyme modulation. The pyrrolidine substitution enhances solubility and bioavailability, while the naphthalene group may contribute to aromatic stacking interactions, improving binding affinity. Its modular design allows for further derivatization, making it a versatile intermediate for drug discovery. The compound's well-defined synthetic route ensures reproducibility, and its physicochemical properties are suitable for exploratory research in pharmacological applications.

N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide structure

1795415-69-8 structure

Product Name:N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide

CAS No:1795415-69-8

MF:C₂₀H₂₀N₄O

MW:332.399003982544

CID:5368037

Update Time:2025-10-18

N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[[2-(1-Pyrrolidinyl)-4-pyrimidinyl]methyl]-1-naphthalenecarboxamide
- N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide
- Inchi： 1S/C20H20N4O/c25-19(18-9-5-7-15-6-1-2-8-17(15)18)22-14-16-10-11-21-20(23-16)24-12-3-4-13-24/h1-2,5-11H,3-4,12-14H2,(H,22,25)
- InChI Key： QEABNFDUWCBSPT-UHFFFAOYSA-N
- SMILES： C1(C(NCC2C=CN=C(N3CCCC3)N=2)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 13.02±0.46(Predicted)

N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6438-1581-2μmol	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	2μmol	$57.0	2023-09-09
Life Chemicals	F6438-1581-5μmol	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	5μmol	$63.0	2023-09-09
Life Chemicals	F6438-1581-10μmol	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	10μmol	$69.0	2023-09-09
Life Chemicals	F6438-1581-20μmol	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	20μmol	$79.0	2023-09-09
Life Chemicals	F6438-1581-1mg	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	1mg	$54.0	2023-09-09
Life Chemicals	F6438-1581-2mg	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	2mg	$59.0	2023-09-09
Life Chemicals	F6438-1581-3mg	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	3mg	$63.0	2023-09-09
Life Chemicals	F6438-1581-4mg	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	4mg	$66.0	2023-09-09
Life Chemicals	F6438-1581-5mg	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	5mg	$69.0	2023-09-09
Life Chemicals	F6438-1581-10mg	N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide	1795415-69-8	10mg	$79.0	2023-09-09

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Additional information on N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}naphthalene-1-carboxamide

Professional Introduction to N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl]naphthalene-1-carboxamide (CAS No. 1795415-69-8)

N-{[2-(pyrrolidin-1-yl)pyrimidin-4-ylmethyl]naphthalene-1-carboxamide, identified by its CAS number CAS No. 1795415-69-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique combination of heterocyclic rings and an amide functional group makes it a promising candidate for further investigation, particularly in the context of targeting specific biological pathways.

The structural composition of N-{[2-(pyrrolidin-1-yl)pyrimidin-4-ylmethyl]naphthalene-1-carboxamide includes a pyrrolidine moiety linked to a pyrimidine ring, which is further connected to a naphthalene core via an amide bond. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated by similar structural motifs. The presence of the pyrrolidin-1-yl group, in particular, is noteworthy as it is commonly found in bioactive molecules and has been associated with various pharmacological effects.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) and other key biological processes. N-{[2-(pyrrolidin-1-yl)pyrimidin-4-ylmethyl]naphthalene-1-carboxamide exhibits characteristics that make it a suitable candidate for such applications. The pyrimidine and naphthalene moieties provide a rigid scaffold that can be optimized for binding affinity, while the amide group offers versatility in modifying physicochemical properties such as solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the importance of targeting novel molecular mechanisms to overcome resistance and improve therapeutic outcomes. The structural features of N-{[2-(pyrrolidin-1-yl)pyrimidin-4-ylmethyl]naphthalene-1-carboxamide align well with this trend, as it incorporates elements that have demonstrated efficacy in preclinical studies involving various disease models.

The pharmacokinetic profile of N-{[2-(pyrrolidin-1-yl)pyrimidin-4-ylmethyl]naphthalene-1-carboxamide is another critical factor that contributes to its appeal as a drug candidate. Studies have indicated that the compound exhibits favorable properties such as good oral bioavailability and reasonable metabolic stability, which are essential for successful clinical translation. These attributes are particularly important in the context of chronic diseases where long-term treatment is required.

In addition to its pharmacological potential, N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yi